Tert-butyl 2-(hydroxymethyl)butylcarbamate

• Molecular Formula: C10H21NO3
• Molecular Weight: 203.28 g/mol
• IUPAC Name: tert-butyl N-[2-(hydroxymethyl)butyl]carbamate
• InChI: InChI=1S/C10H21NO3/c1-5-8(7-12)6-11-9(13)14-10(2,3)4/h8,12H,5-7H2,1-4H3,(H,11,13)
• InChI Key: KNSROTBVKXGNJD-UHFFFAOYSA-N
• Canonical SMILES: CCC(CNC(=O)OC(C)(C)C)CO

Description

Tert-butyl 2-(hydroxymethyl)butylcarbamate is a useful research compound. Its molecular formula is C10H21NO3 and its molecular weight is 203.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium aluminum hydride (153 mg) was suspended in tetrahydrofuran (20 mL). To the suspension, a solution of the compound obtained in Step 4 in tetrahydrofuran (2 mL) was added dropwise under ice cooling, and the mixture was then stirred overnight. To the reaction solution, sodium sulfate decahydrate was added under ice cooling. Subsequently, ethyl acetate was added thereto, and the mixture was stirred. After celite filtration, the solvent in the filtrate was distilled off under reduced pressure. The obtained residue was purified by silica gel column chromatography (eluting solvent: hexane/ethyl acetate=9/1-3/7) to obtain the title compound (168 mg).